Cas no 106718-94-9 (2-Pyridinecarbonitrile, 6-chloro-3-phenyl-)

2-Pyridinecarbonitrile, 6-chloro-3-phenyl- structure
106718-94-9 structure
Product Name:2-Pyridinecarbonitrile, 6-chloro-3-phenyl-
CAS No:106718-94-9
MF:C12H7ClN2
MW:214.650381326675
CID:1178345
Update Time:2024-08-02

2-Pyridinecarbonitrile, 6-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile, 6-chloro-3-phenyl-
    • Inchi: 1S/C12H7ClN2/c13-12-7-6-10(11(8-14)15-12)9-4-2-1-3-5-9/h1-7H
    • InChI Key: GFYBIJWTOJSLCP-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC(Cl)=CC=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 214.02991

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 387.8±42.0 °C(Predicted)
  • PSA: 36.68
  • pka: -6.28±0.10(Predicted)
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